Cas no 106860-03-1 (3-(3-Fluorophenoxy)azetidine)

3-(3-Fluorophenoxy)azetidine structure
3-(3-Fluorophenoxy)azetidine structure
Product Name:3-(3-Fluorophenoxy)azetidine
CAS No:106860-03-1
MF:C9H10FNO
MW:167.180205821991
MDL:MFCD09264376
CID:98269
PubChem ID:15521974
Update Time:2025-07-28

3-(3-Fluorophenoxy)azetidine Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Fluorophenoxy)azetidine
    • 3-(3-Fluorophenoxy)-azetidine
    • Azetidine, 3-(3-fluorophenoxy)-
    • 3-(3-fluorophenoxy)azetidine(SALTDATA: HCl)
    • ACMC-1BP81
    • AGN-PC-00PJIN
    • Ambcb4041236
    • CTK0G9389
    • SureCN1741795
    • A26680
    • 106860-03-1
    • SB30464
    • EN300-241996
    • 3-(3-FLUORO-PHENOXY)-AZETIDINE
    • FZIITHAOPCRHAB-UHFFFAOYSA-N
    • MFCD09264376
    • SCHEMBL1741795
    • DTXSID90573612
    • BB 0261707
    • AKOS012080407
    • CS-0269223
    • FT-0720777
    • MDL： MFCD09264376
    • Inchi： 1S/C9H10FNO/c10-7-2-1-3-8(4-7)12-9-5-11-6-9/h1-4,9,11H,5-6H2
    • InChI Key： FZIITHAOPCRHAB-UHFFFAOYSA-N
    • SMILES： FC1=CC=CC(=C1)OC1CNC1

Computed Properties

  • Exact Mass: 167.07500
  • Monoisotopic Mass: 167.074642105g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • Density: 1.188
  • Boiling Point: 230 ºC
  • Flash Point: 93 ºC
  • PSA: 21.26000
  • LogP: 1.50510

3-(3-Fluorophenoxy)azetidine Security Information

  • HazardClass：IRRITANT

3-(3-Fluorophenoxy)azetidine Pricemore >>

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